Cas no 711017-67-3 ((5-Chloro-indan-1-yl)-methanol)

• Product Name: (5-Chloro-indan-1-yl)-methanol
• CAS No: 711017-67-3
• MF: C₁₀H₁₁ClO
• MW: 182.646742105484
• MDL: MFCD17190479
• CID: 879287
• Update Time: 2025-08-04

(5-Chloro-indan-1-yl)-methanol Chemical and Physical Properties

Names and Identifiers

• (5-Chloro-indan-1-yl)-methanol
• (5-chloro-2,3-dihydro-1H-inden-1-yl)methanol
• SB38411
• (5-Chloro-2.3-dihydro-1H-inden-1-yl)methanol

• MDL： MFCD17190479
• Inchi： 1S/C10H11ClO/c11-9-3-4-10-7(5-9)1-2-8(10)6-12/h3-5,8,12H,1-2,6H2
• InChI Key： KGSCXMZIJZUPBW-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)CCC2CO

Computed Properties

• Exact Mass: 182.0498427 g/mol
• Monoisotopic Mass: 182.0498427 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 20.2
• Molecular Weight: 182.64

Additional information on (5-Chloro-indan-1-yl)-methanol

5-Chloro-indan-1-yl-methanol (CAS No. 711017-67-3): A Comprehensive Overview

The compound 5-Chloro-indan-1-yl-methanol, identified by the CAS number 711017-67-3, is an organic compound with a unique structure that has garnered attention in both academic and industrial research. This compound belongs to the class of indanols, which are bicyclic aromatic alcohols. The presence of a chlorine atom at the 5-position of the indane ring introduces distinct chemical properties, making it a subject of interest in various fields such as pharmaceuticals, agrochemicals, and material science.

Structural Features and Synthesis

The molecular structure of 5-Chloro-indan-1-yl-methanol consists of an indane ring system with a hydroxymethyl group (-CH2OH) attached at the 1-position and a chlorine atom at the 5-position. This arrangement imparts a balance between hydrophilicity and lipophilicity, which is crucial for its potential applications in drug design. The synthesis of this compound typically involves multi-step reactions, often starting from chlorinated aromatic precursors. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and improving scalability.

Pharmacological Properties and Applications

Research into 5-Chloro-indan-1-yl-methanol has revealed promising pharmacological properties. Studies have shown that this compound exhibits moderate to high bioactivity in various assays, particularly in anti-inflammatory and antioxidant contexts. Its ability to modulate key cellular pathways makes it a potential candidate for drug development targeting chronic inflammatory diseases. Furthermore, recent findings suggest that this compound may also possess anti-cancer properties, though more extensive preclinical testing is required to validate these observations.

Environmental Impact and Safety Profile

Understanding the environmental impact of 5-Chloro-indan-1-yl-methanol is essential for its sustainable use. Initial toxicity studies indicate that this compound has a relatively low acute toxicity profile, but long-term ecological effects remain under investigation. Regulatory agencies are increasingly emphasizing the need for comprehensive environmental risk assessments for such compounds, particularly given their potential widespread use in agrochemicals and pharmaceuticals.

Future Directions and Research Opportunities

The future of 5-Chloro-indan-1-yl-methanol lies in its further exploration across diverse application domains. Ongoing research is focused on optimizing its pharmacokinetic properties to enhance bioavailability and reduce off-target effects. Additionally, there is growing interest in leveraging this compound as a building block for more complex molecular architectures, potentially leading to novel therapeutic agents. Collaborative efforts between academia and industry are expected to drive innovation in this area.

In conclusion, 5-Chloro-indan-1-yl-methanol (CAS No. 711017-67-3) stands as a testament to the intricate interplay between chemistry and biology. Its unique structural features, coupled with emerging research findings, position it as a valuable asset in the development of innovative solutions across multiple industries.